Cas no 90395-98-5 (2-[(2-chloroethyl)sulfonyl]naphthalene)

2-[(2-chloroethyl)sulfonyl]naphthalene structure
90395-98-5 structure
Product Name:2-[(2-chloroethyl)sulfonyl]naphthalene
CAS No:90395-98-5
MF:C12H11ClO2S
MW:254.732541322708
CID:994768
PubChem ID:305558
Update Time:2025-04-20

2-[(2-chloroethyl)sulfonyl]naphthalene Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-chloroethyl)sulfonyl]naphthalene
    • 2-(2-chloroethylsulfonyl)naphthalene
    • NSC-202572
    • AKOS009546441
    • 90395-98-5
    • DTXSID40308158
    • Naphthalene, 2-[(2-chloroethyl)sulfonyl]-
    • NSC202572
    • Inchi: 1S/C12H11ClO2S/c13-7-8-16(14,15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2
    • InChI Key: SPISLDLMSLGUEB-UHFFFAOYSA-N
    • SMILES: ClCCS(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

  • Exact Mass: 254.017
  • Monoisotopic Mass: 254.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.318
  • Boiling Point: 458.2°C at 760 mmHg
  • Flash Point: 230.9°C
  • Refractive Index: 1.612
  • PSA: 42.52000
  • LogP: 3.93310
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